Cas no 2680874-39-7 (3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid)

• Product Name: 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid
• CAS No: 2680874-39-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6043031
• PubChem ID: 165910321
• Update Time: 2025-10-30

3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285169
• 2680874-39-7
• 3-{benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid
• 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid

• Inchi： 1S/C15H19NO4/c1-3-9-20-15(19)16(10-12(2)14(17)18)11-13-7-5-4-6-8-13/h3-8,12H,1,9-11H2,2H3,(H,17,18)
• InChI Key： GDKNJSFFOAJXAX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC1C=CC=CC=1)CC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid

3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS No 2680874-39-7, commonly referred to as 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of aromaticity, carbonyl functionality, and amino acids. Its unique properties make it a valuable subject for both academic research and industrial applications.

Structure and Synthesis

The molecular structure of 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid is characterized by a benzyl group attached to a carbonyl-amino moiety, which is further connected to a 2-methylpropanoic acid backbone. This arrangement imparts the molecule with both hydrophilic and hydrophobic regions, making it versatile for various chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, particularly through the use of environmentally friendly catalysts and green chemistry principles. Researchers have explored methods such as microwave-assisted synthesis and enzymatic catalysis to enhance yield and reduce reaction time.

Chemical Properties and Reactivity

One of the key features of this compound is its reactivity under different chemical conditions. The presence of the prop-2-en-1-yloxy group introduces a degree of unsaturation that can participate in conjugate additions or Michael acceptor reactions. This makes the molecule an attractive substrate for organic transformations aimed at constructing bioactive molecules. Additionally, the amino acid backbone allows for peptide bond formation, enabling the creation of larger biomolecules with potential therapeutic applications.

Biological Activity and Applications

Recent advancements in biochemistry have highlighted the potential of 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid as a precursor for drug development. Its ability to act as a building block for more complex structures has been leveraged in the design of inhibitors for various enzymes, including proteases and kinases. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its role in creating lead compounds for cancer therapy.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique structure enables it to serve as a monomer in polymer synthesis, contributing to the development of biodegradable materials with tailored properties. This dual functionality underscores its importance across multiple disciplines.

Safety and Handling

While 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid is not classified as a hazardous chemical under current regulations, proper handling procedures are recommended to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with concentrated solutions or powders.

Future Directions

The ongoing exploration of 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid continues to uncover new avenues for its application. Future research is expected to focus on its role in synthetic biology, particularly in the context of metabolic engineering and biosynthesis pathways. Additionally, advancements in computational chemistry may provide deeper insights into its electronic structure and reactivity at the quantum level.

In conclusion, 3-{Benzyl[(prop-2-en-1-yloxy)carbonyl]amino}-2-methylpropanoic acid stands out as a multifaceted compound with significant potential across diverse fields. Its continued study will undoubtedly contribute to breakthroughs in medicine, materials science, and beyond.